molecular formula C17H24N2O2 B8587668 Butyl 3-[benzyl(cyanomethyl)amino]butanoate CAS No. 84639-34-9

Butyl 3-[benzyl(cyanomethyl)amino]butanoate

Cat. No.: B8587668
CAS No.: 84639-34-9
M. Wt: 288.4 g/mol
InChI Key: LBSOLSDBOSDCJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Butyl 3-[benzyl(cyanomethyl)amino]butanoate is a useful research compound. Its molecular formula is C17H24N2O2 and its molecular weight is 288.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

84639-34-9

Molecular Formula

C17H24N2O2

Molecular Weight

288.4 g/mol

IUPAC Name

butyl 3-[benzyl(cyanomethyl)amino]butanoate

InChI

InChI=1S/C17H24N2O2/c1-3-4-12-21-17(20)13-15(2)19(11-10-18)14-16-8-6-5-7-9-16/h5-9,15H,3-4,11-14H2,1-2H3

InChI Key

LBSOLSDBOSDCJY-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(=O)CC(C)N(CC#N)CC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4.6 g of 3-(N-benzyl-N-cyanomethylamino)butyric acid in 100 ml of n-butanol is combined with 0.5 ml of concentrated sulfuric acid and the mixture is heated for 4 hours on a water trap under reflux. The reaction mixture is allowed to cool, concentrated to dryness, and the residue dissolved in diethyl ether. The ether solution is washed with 10% sodium bicarbonate solution and saturated sodium chloride solution, dried, and evaporated to dryness. The oily residue is distilled in a bulb tube at 85°-105° C. and 0.01 torr, thus obtaining 1.17 g of 3-(N-benzyl-N-cyanomethylamino)butyric acid n-butyl ester as an oil.
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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